Van der Waals (vdW) semiconductors heterostructure based on transition metal dichalcogenides (TMDs) is a promising candidate for two-dimensional (2D) ultra-thin optoelectronic devices due to the strongly interlayer coupling and efficient carrier separation. However, the directly epitaxial growth of 2D TMDs vdW heterostructures with a clean interface and high photoresponsivity still remains a challenging. In this work, the epitaxial growth of bilayer MoS2/MoSe2 vdW heterostructure with atomic-layer clean interface is prepared via an iodine-assisted growth strategy. The electrical properties and optoelectronic characterization proves that the heterostructure device presents an enhanced photoresponsivity of 680 A/W, indicting the 21.25 times higher compared with pure MoS2, which benefited from the photogating effect formed by the localized electrons in this heterostructure. This study offers a well reference for the controlled growth of the TMDs vdW heterostructure, and the achieved heterostructure will prove promising applications in future integrated optoelectronic devices and systems.

P2-type Na-Ni-Mn layered oxides are potential cathode materials for energy storage in sodium-ion batteries, but have low cycling stability and limited Na storage capacity due to complex phase transitions. Herein, co-regulating vacancies and doping were implemented to address the issue, resulting in the successful synthesis of hexagonal columnar P2-Na0.5Li0.1Ni0.2Mn0.7O2 through a solid-state synthesis method. Increased interlayer spacing of Na+ can offer numerous active sites for Na+ insertion and extraction. P2-Na0.5Li0.1Ni0.2Mn0.7O2 exhibits an impressive initial discharge capacity of 139.1 mAh g−1 and 78.5 % capacity retention after 100cycles at 1.0C, which is a significant improvement compared to the pristine Na0.7Ni0.3Mn0.7O2. Overall, our study significantly boosts the electrochemical performance of P2-type materials, thus offering exciting avenues for the advancement of high-performance sodium-ion batteries.

This work aims to determine the most suitable synthesis route using calcium phosphate ceramic pastes with Mg to generate scaffolds with antimicrobial activity against Candida albicans and Streptococcus mutans from ceramic powders obtained by sol–gel (SGM) and self-combustion (SCM) routes. Calcium phosphates in SGM processes present a mixture of several types of crystalline phases, whereas SCM leads to a single β-TCP phase. The in vitro antimicrobial activity study showed that CP-C/Mg by SCM had a better effect than CP-S by SGM against C. albicans. For S. mutans, no inhibitory effect was found. In addition, the co-culture of these two species showed an inhibitory effect on the evaluated materials. These results formulated a ceramic paste based on the β-TCP/Mg/bioglass system by the design of experiments to obtain 3D-printed scaffolds. These ceramic materials show promise as devices for the regeneration of dental tissues.

From the perspective of sustainable development, the rational design of cost-effective and highly efficient electrocatalysts for oxygen reduction reaction (ORR) is conducive to promoting the commercial application of fuel cells. Here we report on a novel porous carbon network with excellent catalytic activity. Nitrogen and phosphorus co-doped carbon networks were synthesized by impregnation method using sustainable cotton fibers (CF) as templete. After pyrolysis, the specific surface area of PANI-SF@CF materials reaches 857.9 m2/g. The obtained metal-free electrocatalyst exhibits excellent ORR activity (Eonset = 1.1 V, JL = 6.83 mA cm−2) and long-term stability in alkaline media. Overall, this simple preparation strategy provides new avenues for the exploration of low-cost electrocatalysts.

Silica aerogel was synthesized from sodium silicate solution extracted from sugarcane bagasse ash by sol-gel processing and solvent exchange. The effects of processing parameters, especially the volumetric ratio of trimethylchlorosilane (TMCS) to n-Hexane used to modify the surface of the silica aerogel, were studied. The results showed that the optimal silica concentration to synthesize silica aerogel was 1.0 mol/l with a volumetric ratio of TMCS to n-hexane of 7:50. Silica aerogel synthesized by sodium silicate solution extracted from sugarcane bagasse ash produced a surface area, pore volume, and pore radius of 822 m2/g, 2.69 cm3/g, and 1.70 nm, respectively. Towards development of insulating material, the effects of silica aerogel addition on the microstructure, mechanical properties and thermal conductivity of cement composite were investigated. The results also suggest that the addition of the silica aerogel resulted in a relatively low thermal conductivity of the cement composite of 0.42 W/m∙K.

In this work, highly dispersed and low-metal loading CuOx@BiVO4 nanocomposites were fabricated via a multistep method. The fabricated samples exhibited excellent stability and a dependent tetracycline hydrochloride photocatalysis degradation efficiency on CuOx loading ratio, among which 0.4 %CuOx loading sample displayed best photocatalytic performance under visible light illumination. The loading CuOx significantly broadened the spectrum absorption range, enhanced the photogenerated electron-hole pairs separation and facilitated the formation of ·O2– and ·OH in CuOx@BiVO4. Moreover, the trapping experiments proved the crucial roles of h+, ·OH and ·O2– in the photodegradation process. Finally, a plausible photocatalytic mechanism has been proposed based on all analytical results.

In a hydrothermal process, the NiCoMn(OH)6 (NiCoMn-LDH) was synthesized. Tetracycline (TC) degradation being exposed to visible light provided an evaluation of the photocatalytic performance of the catalysts as prepared. About 96% of the TC was removed at its maximum by the NiCoMn-LDH that was employed. The NiCoMn-LDH performed better at degrading materials than Mn2O3 performed. Discussions were held regarding the potential photocatalytic degradation mechanism.

To overcome the major problem of an unstable solid electrolyte interphase (SEI) layer resulting from uncontrollable Li dendritic growth and volume changes of Li metal anodes, a fluoride silane coating is fabricated. This coating features methoxyl functional groups that interact with LiOH on the Li substrate to form evenly distributed Li-O-Si bonds. The cross-linked Si-O-Si bonds, along with the fluorine functional groups and LiF, collaborate to promote a uniform and compact lithium deposition. The coated lithium metal anode exhibits a stable voltage curve for 1800 h at 3 mA cm−2.

A ternary admixture system of industrial waste (silica fume (SF), slag powder (SL), and fly ash (FA)) was used to replace quartz powder and reduce the cement content to prepare green, low-carbon and high-performance cement-based materials. The mechanical properties of RPC under natural watering curing (NWC), standard curing (TC), and mixed curing (MC) conditions were studied, and the influencing mechanism was analyzed and explored from a microscopic perspective. The results show that the MC curing system promotes the early hydration of cement and improves the compactness of the matrix. However, the strength in the later stage was affected by temperature internal force, and the compressive and splitting tensile strength in the later stage increased by -0.1% and -36.27%, respectively. The 28 day compressive strength of RPC under TC and NSC conditions increased by 10.30% and 11.78% compared to 7 days, while the splitting tensile strength increased by 17.42% and 14.10%, and the difference between RPC and MC strength gradually decreased.

Stainless steel (SS) coatings/claddings over aluminium alloy (AA) substrates have been practiced through friction surfacing, thermal and cold gas spraying, laser coating, and diffusion bonding. In this work, 304-grade SS is reverse-cladded to an LM25 AA through die-casting using a surface-prepared sheet insert. The clad-substrate interface was characterized micrographically and compositionally using optical and electronic microscopic techniques. Micrographs revealed that reverse cladding was achieved successfully by forming an intermetallic zone (IMZ). The IMZ contains four intermetallic layers (IMLs) of varying thickness with 6.42 ± 2.04 µm near the central region. Electron probe microanalysis showed Fe3(Al, Si), Fe3(Si, Al), Fe(Al, Si), and Fe3Al15Si2 are the associated phases with four IMLs from the SS to AA side, respectively.